Neuronal Signaling
  • Phenylbiguanide
    Phenylbiguanide
    • Cat. No.:
    • B094773
    • CAS No.:
    • 102-02-3
    • Molecular Formula:
    • C8H11N5
    • Molecular Weight:
    • 177.21 g/mol
    Description
    Phenyl biguanide is a member of the class of biguanides that is biguanide in which one of the terminal nitrogen atoms is substituted by a phenyl group. It has a role as a central nervous system drug. It is funct...
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  • Sumatriptan
    Sumatriptan
    • Cat. No.:
    • B127528
    • CAS No.:
    • 103628-46-2
    • Molecular Formula:
    • C14H21N3O2S
    • Molecular Weight:
    • 295.40 g/mol
    Description
    Sumatriptan is a sulfonamide that consists of N,N-dimethyltryptamine bearing an additional (N-methylsulfamoyl)methyl substituent at position 5. Selective agonist for a vascular 5-HT1 receptor subtype (probably a...
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  • Setiptiline
    Setiptiline
    • Cat. No.:
    • B1200691
    • CAS No.:
    • 57262-94-9
    • Molecular Formula:
    • C19H19N
    • Molecular Weight:
    • 261.4 g/mol
    Description
    Setiptiline is a tetracyclic antidepressant that is 2,3,4,9-tetrahydro-1H-dibenzo[3,4:6,7]cyclohepta[1,2-c]pyridine carrying a methyl group at position 2. Its maleate salt is used for the treatment of depression...
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  • Tropisetron
    Tropisetron
    • Cat. No.:
    • B1223216
    • CAS No.:
    • 89565-68-4
    • Molecular Formula:
    • C17H20N2O2
    • Molecular Weight:
    • 284.35 g/mol
    Description
    Tropisetron is an indolyl carboxylate ester obtained by formal condensation of the carboxy group of indole-3-carboxylic acid with the hydroxy group of tropine. It has a role as a serotonergic antagonist, an anti...
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  • AS19
    AS19
    • Cat. No.:
    • B1667631
    • CAS No.:
    • 1000578-26-6
    • Molecular Formula:
    • C18H25N3
    • Molecular Weight:
    • 283.4 g/mol
    Description
    AS-19 is an agonist of the serotonin (5-HT) receptor subtype 5-HT7 (Ki = 0.6 nM). It is selective for 5-HT7 over 5-HT1A, 5-HT1B, 5-HT1D, and 5-HT5A receptors (Kis = 89.7, 490, 6.6 and 98.5 nM, respectively), as ...
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  • Iloperidone
    Iloperidone
    • Cat. No.:
    • B1671726
    • CAS No.:
    • 133454-47-4
    • Molecular Formula:
    • C24H27FN2O4
    • Molecular Weight:
    • 426.5 g/mol
    Description
    Iloperidone is a member of the class of piperidines that is the 4-acetyl-2-methoxyphenyl ether of 3-(piperidin-1-yl)propan-1-ol which is substituted at position 4 of the piperidine ring by a 6-fluoro-1,2-benzoxa...
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  • Iloperidone metabolite P95
    Iloperidone metabolite P95
    • Cat. No.:
    • B1671729
    • CAS No.:
    • 475110-48-6
    • Molecular Formula:
    • C23H25FN2O5
    • Molecular Weight:
    • 428.5 g/mol
    Description
    Iloperidone metabolite P95 is a metabolite of the atypical antipsychotic iloperidone. It binds to the serotonin (5-HT) receptor subtype 5-HT2A and α1-, α2B-, and α2C-adrenergic receptors with mean Ki values of 7...
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  • (+)-Norfenfluramine
    (+)-Norfenfluramine
    • Cat. No.:
    • B1679916
    • CAS No.:
    • 1886-26-6
    • Molecular Formula:
    • C10H12F3N
    • Molecular Weight:
    • 203.20 g/mol
    Description
    1-[3-(trifluoromethyl)phenyl]-2-propanamine is a member of amphetamines.
    A FENFLURAMINE analog that inhibits serotonin uptake and may provoke release of serotonin. It is used as an appetite depressant and an ...
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  • Norfluoxetine hydrochloride
    Norfluoxetine hydrochloride
    • Cat. No.:
    • B1679919
    • CAS No.:
    • 57226-68-3
    • Molecular Formula:
    • C16H17ClF3NO
    • Molecular Weight:
    • 331.76 g/mol
    Description
    Norfluoxetine is an active metabolite of the antidepressant fluoxetine. It is formed from fluoxetine by the cytochrome P450 (CYP) isoforms CYP2C9, CYP2C19, and CYP3A. Norfluoxetine inhibits serotonin (5-HT) upta...
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  • GR127935
    GR127935
    • Cat. No.:
    • B7803443
    • CAS No.:
    • 1049739-35-6
    • Molecular Formula:
    • C29H31N5O3
    • Molecular Weight:
    • 497.6 g/mol
    Description
    GR 127935 is a member of the class of benzamides obtained by formal condensation of the carboxy group of 2'-methyl-4'-(5-methyl-1,2,4-oxadiazol-3-yl)biphenyl-4-carboxylic acid and the anilino group of 4-methoxy-...
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